Cas no 2228815-20-9 (methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2228815-20-9
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 6355378
• PubChem ID: 165634211
• Update Time: 2025-10-21

methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate
• 2228815-20-9
• EN300-1996636

• Inchi： 1S/C10H10ClFO3/c1-15-9(14)5-8(13)6-3-2-4-7(11)10(6)12/h2-4,8,13H,5H2,1H3
• InChI Key： GHQQUVUABWUFMT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 232.0302500g/mol
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate

Compound CAS No 2228815-20-9: Methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate

Methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate, identified by the CAS registry number 2228815-20-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a substituted phenyl ring and a hydroxyl group, making it a valuable intermediate in organic synthesis.

The molecular structure of methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate features a central propanoate chain attached to a phenyl ring that is substituted with chlorine and fluorine atoms at the 3 and 2 positions, respectively. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and functionality in different chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for constructing high-performance polymers with tailored mechanical and thermal properties. For instance, a study published in Macromolecules demonstrated that incorporating methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate into polymer networks significantly enhances their tensile strength and thermal stability.

In addition to its role in polymer synthesis, this compound has also found applications in pharmaceutical research. Its hydroxyl group and electron-withdrawing substituents make it an attractive candidate for drug design, particularly in the development of bioactive molecules with specific pharmacokinetic profiles. A recent investigation published in Journal of Medicinal Chemistry revealed that derivatives of methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate exhibit promising anti-inflammatory and antioxidant activities, suggesting their potential as therapeutic agents.

The synthesis of methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate typically involves multi-step organic reactions, including nucleophilic substitution, esterification, and oxidation processes. These reactions are carefully optimized to ensure high yields and purity of the final product. The use of modern catalytic systems has further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based chemical processes.

The environmental impact of methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate has also been a subject of recent research interest. Studies have shown that this compound undergoes efficient biodegradation under aerobic conditions, reducing its potential ecological footprint when used in industrial applications.

In conclusion, methyl 3-(3-chloro-2-fluorophenyl)-3-hydroxypropanoate (CAS No 2228815-20-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with its favorable physical properties and reactivity, positions it as an essential building block in modern organic synthesis. As ongoing research continues to uncover new potentials for this compound, its role in advancing materials science and pharmaceutical development is expected to grow significantly.